2-(4-chlorophenyl)-N-[(2-fluorophenyl)carbamothioyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[(2-fluorophenyl)carbamothioyl]acetamide
• InChI: InChI=1S/C15H12ClFN2OS/c16-11-7-5-10(6-8-11)9-14(20)19-15(21)18-13-4-2-1-3-12(13)17/h1-8H,9H2,(H2,18,19,20,21)
• InChI Key: CZIFALOFZBNOKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC(=O)CC2=CC=C(C=C2)Cl)F
• Molecular Formula: C15H12ClFN2OS
• Molecular Weight: 322.8 g/mol

Description

2-(4-chlorophenyl)-N-[(2-fluorophenyl)carbamothioyl]acetamide is an organic compound that features both chlorophenyl and fluorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenyl)-N-[(2-fluorophenyl)carbamothioyl]acetamide typically involves the reaction of 4-chlorophenylacetic acid with thionyl chloride to form 4-chlorophenylacetyl chloride. This intermediate is then reacted with 2-fluoroaniline in the presence of a base to yield the desired compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach would involve scaling up the laboratory synthesis process, ensuring the reaction conditions are optimized for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenyl)-N-[(2-fluorophenyl)carbamothioyl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl and fluorophenyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of corresponding amines.

Substitution: Formation of substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-chlorophenyl)-N-[(2-fluorophenyl)carbamothioyl]acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in studying enzyme interactions and protein binding due to its unique structure.

Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and analgesic effects.

Industry: Used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-[(2-fluorophenyl)carbamothioyl]acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but it is believed to involve modulation of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

(2-chlorophenyl)(4-fluorophenyl)methanone: Similar in structure but lacks the acetamide group.

4-chloro-2-fluorobenzenemethanol: Contains similar functional groups but differs in overall structure.

Uniqueness

2-(4-chlorophenyl)-N-[(2-fluorophenyl)carbamothioyl]acetamide is unique due to the presence of both chlorophenyl and fluorophenyl groups along with the carbamothioyl and acetamide functionalities. This combination of functional groups provides the compound with distinct chemical and biological properties, making it valuable for various research applications .